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Sorbitan, trioctadecanoate Sorbitan, trioctadecanoate
Brand Name: Vulcanchem
CAS No.: 26658-19-5
VCID: VC0213234
InChI: InChI=1S/C60H114O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)65-53-55(67-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)60-59(54(61)52-66-60)68-58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h54-55,59-61H,4-53H2,1-3H3/t54-,55+,59+,60+/m0/s1
SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(C1C(C(CO1)O)OC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Molecular Formula: C60H114O8
Molecular Weight: 963.5 g/mol

Sorbitan, trioctadecanoate

CAS No.: 26658-19-5

Reference Standards

VCID: VC0213234

Molecular Formula: C60H114O8

Molecular Weight: 963.5 g/mol

Sorbitan, trioctadecanoate - 26658-19-5

CAS No. 26658-19-5
Product Name Sorbitan, trioctadecanoate
Molecular Formula C60H114O8
Molecular Weight 963.5 g/mol
IUPAC Name [(2R)-2-[(2R,3R,4S)-4-hydroxy-3-octadecanoyloxyoxolan-2-yl]-2-octadecanoyloxyethyl] octadecanoate
Standard InChI InChI=1S/C60H114O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)65-53-55(67-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)60-59(54(61)52-66-60)68-58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h54-55,59-61H,4-53H2,1-3H3/t54-,55+,59+,60+/m0/s1
Standard InChIKey IJCWFDPJFXGQBN-RYNSOKOISA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCC(=O)OC[C@H]([C@@H]1[C@@H]([C@H](CO1)O)OC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(C1C(C(CO1)O)OC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(C1C(C(CO1)O)OC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Physical Description Liquid; OtherSolid
Synonyms sorbitan tristearate
PubChem Compound 15181202
Last Modified Nov 11 2021
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